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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B1679426

Application Notes and Protocols: Ro 04-5595
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 04-5595 hydrochloride is a potent and selective antagonist of the GIuN2B subunit of the
N-methyl-D-aspartate (NMDA) receptor, with a binding affinity (Ki) of 31 nM.[1][2] NMDA
receptors are ionotropic glutamate receptors that play a crucial role in synaptic plasticity,
learning, and memory. The GIuN2B subunit, in particular, is implicated in various neurological
and psychiatric disorders, making Ro 04-5595 hydrochloride a valuable tool for preclinical
research in these areas. This document provides detailed protocols for the intraperitoneal (IP)
injection of Ro 04-5595 hydrochloride in rodents, along with a summary of reported in vivo
dosages and a schematic of the relevant signaling pathway.

Chemical and Physical Properties
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Property Value
Molecular Formula C19H23CI2NO2
Molecular Weight 368.30 g/mol
CAS Number 64047-73-0

Soluble to 15 mM in water and to 100 mM in

Solubility DMSO.[3][4]

Store powder at -20°C for up to 3 years. In

Storage
solvent, store at -80°C for up to 1 year.[5]

In Vivo Administration: Intraperitoneal (IP) Injection

Intraperitoneal injection is a common route for administering Ro 04-5595 hydrochloride in
rodent models. The following protocols provide guidance on vehicle preparation and the
injection procedure.

Vehicle Preparation Protocols

1. Saline Vehicle

For studies where Ro 04-5595 hydrochloride can be fully dissolved in saline at the desired

concentration, this is the simplest vehicle.
e Materials:

o Ro 04-5595 hydrochloride powder

o Sterile physiological saline (0.9% NaCl)
e Procedure:

o Calculate the required amount of Ro 04-5595 hydrochloride based on the desired final
concentration and volume.

o Aseptically weigh the powder and transfer it to a sterile container.
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o Add the calculated volume of sterile physiological saline.

o Vortex or sonicate until the compound is completely dissolved. Gentle warming to 37°C
can aid dissolution.[3]

o Visually inspect the solution to ensure there are no particulates before injection.

2. Co-Solvent Vehicle (for higher concentrations)

For higher concentrations that may not be readily soluble in saline alone, a co-solvent system
can be used.

o Materials:

o Ro 04-5595 hydrochloride powder

o

Dimethyl sulfoxide (DMSO)

[¢]

PEG300 (Polyethylene glycol 300)

[¢]

Tween 80

[e]

Sterile physiological saline or Phosphate Buffered Saline (PBS)

o Example Formulation: 5% DMSO, 30% PEG300, 5% Tween 80, 60% Saline/PBS[5]

e Procedure:

o Prepare the vehicle by combining the components in the specified ratios. For example, to
prepare 10 ml of the vehicle:

0.5 ml DMSO

3.0 ml PEG300

0.5 ml Tween 80

6.0 ml Saline/PBS
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[e]

First, dissolve the calculated amount of Ro 04-5595 hydrochloride powder in the DMSO
portion.

[e]

Add the PEG300 and mix thoroughly until the solution is clear.

o

Add the Tween 80 and mix again until clear.

[¢]

Finally, add the saline or PBS and mix to achieve a homogenous solution.

Intraperitoneal Injection Protocol (Mice and Rats)

This protocol is a general guideline and should be performed in accordance with institutional
animal care and use committee (IACUC) regulations.

o Materials:

o Prepared Ro 04-5595 hydrochloride solution

o Sterile syringes (1 ml or 3 ml)

o Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)[6]
e Procedure:

o Animal Restraint: Properly restrain the animal. For a right-handed injector, hold the mouse
or rat in the left hand, allowing the abdomen to be exposed. The head should be tilted
slightly downwards.

o Injection Site: The preferred injection site is the lower right quadrant of the abdomen.[6]
This avoids the cecum, bladder, and other vital organs.

o Injection:
» Insert the needle at a 10-20 degree angle to the abdominal wall.

= Aspirate by pulling back slightly on the plunger to ensure the needle has not entered a
blood vessel or organ. If blood or other fluid enters the syringe, withdraw the needle and
reinject at a different site with a fresh needle and syringe.
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» |f there is no aspirate, slowly depress the plunger to inject the solution.

» Withdraw the needle and return the animal to its cage.

o Post-injection Monitoring: Observe the animal for any signs of distress or adverse

reactions.

In Vivo Dosage and Effects

The following table summarizes reported dosages of Ro 04-5595 hydrochloride and their

observed effects in preclinical studies.

Animal Model

Dosage

Administration
Details

Observed
Effect

Citation

Mice

5-20 mg/kg

Inhibited
methamphetamin
e-induced
locomotor

stimulation.

[7](8]

Mice

3-30 mg/kg

i.p., 30 minutes
before
methamphetamin

e injection

Dose-
dependently
decreased
methamphetamin
e-induced
locomotor

activity.

[5]i8]

Rats (Cocaine
self-

administering)

10 mg/kg

i.p., for 6 days

Reduced the
AMPA to NMDA

ratio.

(8]

Signaling Pathway and Experimental Workflow
GIuN2B-NMDA Receptor Signaling

Ro 04-5595 hydrochloride acts by blocking the GIuN2B subunit of the NMDA receptor. This
receptor is a ligand-gated ion channel that, when activated by glutamate and a co-agonist
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(glycine or D-serine), allows for the influx of Ca?* into the neuron. This calcium influx is a

critical event that initiates a cascade of downstream signaling pathways involved in synaptic

plasticity and excitotoxicity.

Intracellular Signaling

Cell Membrane

© Activation

Antagonism

Ro 04-5595 HCI

GIluN2B-NMDA
Receptor

Excitotoxicity

Inhibition of Downstream

Ca?* Influx q .
Signaling Cascades Synaptic Plasticity

(LTP/LTD)

1. Vehicle and Drug
Preparation

2. Animal Weighing and
Dose Calculation

3. Intraperitoneal

Injection

4. Post-Injection
Monitoring

5. Behavioral or

Physiological Assay

(6. Data Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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